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Chemical and Physical Properties

MA242 free base is a specific dual (bifunctional) inhibitor of the MDM2 and NFAT1 oncoproteins [1]. It

directly binds to both targets with high affinity, induces their protein degradation, and inhibits NFAT1-

mediated MDM2 transcription, leading to apoptosis in various cancer cell lines [1].

The table below summarizes the core physicochemical properties of MA242 free base:

Property Specification

CAS Number 1049704-17-7 [1]

Related CAS (Salt form) 1049704-18-8 [1] [2]

Molecular Formula C₂₄H₂₀ClN₃O₃S [1]

Molecular Weight 465.95 g/mol [1]

Appearance Solid (powder) at room temperature [1]

LogP 4.4 [1]

Hydrogen Bond Donor Count 1 [1]
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Property Specification

Hydrogen Bond Acceptor Count 5 [1]

Purity ≥98% [1]

Storage and Handling

Storage Conditions: Store the powder at -20°C for long-term stability (3 years) or at 4°C for 2 years.

Prepared solvent solutions should be stored at -80°C for 6 months or -20°C for 1 month [1].
Handling Note: This product is for research use only, not for human use [1].

Safety and Handling Notes

Important Notice: The search results did not contain a specific Safety Data Sheet (SDS) for MA242 free

base. The following safety information is synthesized from general handling descriptions within the product

specifications and should be treated as provisional.

For Research Use Only: This compound is intended for laboratory research purposes only and is not
for diagnostic or therapeutic human or animal use [1].

General Lab Safety: As with any uncharacterized bioactive small molecule, handle MA242 free base
with caution. It is recommended to use appropriate personal protective equipment (PPE), including

lab coats, gloves, and safety glasses.
Solubilization Considerations: The compound may require dissolution in DMSO. Be aware of the

safe handling procedures for DMSO, which can facilitate the transdermal absorption of other
substances.

Solubility and Formulation Protocols

MA242 free base has low water solubility, necessitating the use of solvents or formulation agents for in vitro

and in vivo studies [1].

In Vitro Solubilization
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For cell-based assays, MA242 free base may dissolve in DMSO. If it does not dissolve readily, other

solvents such as water, ethanol, or DMF can be tried with a minute amount of product to avoid sample loss

[1].

In Vivo Formulation Protocols

The following table summarizes common formulations used for in vivo administration, such as

intraperitoneal (IP) injection, as cited in the literature [1]. Always use a minute amount to test solubility

before preparing the full dose.

Formulation Name Composition (Volume Ratio) Notes

Injection
Formulation 1

DMSO : Tween 80 : Saline = 10 : 5 : 85 Common for IP/IV/IM/SC
injection [1]

Injection
Formulation 2

DMSO : PEG300 : Tween 80 : Saline = 10 : 40 :
5 : 45

Alternative injection
formulation [1]

Injection
Formulation 3

DMSO : Corn oil = 10 : 90 For oil-based delivery [1]

Oral Formulation 1 Suspend in 0.5% CMC Na
(carboxymethylcellulose sodium)

For oral gavage studies [1]

Example Preparation (Formulation 1): To prepare 1 mL of a 2.5 mg/mL working solution for injection,

take 100 μL of a 25 mg/mL DMSO stock solution and add it to 900 μL of corn oil (for Formulation 3). Mix

well until a clear or suspension solution is obtained [1].

Experimental Protocols and Biological Activity

MA242 free base has demonstrated potent anticancer activity in preclinical models of pancreatic cancer,

hepatocellular carcinoma (HCC), and breast cancer, independent of the tumor's p53 status [1] [3] [4].
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In Vitro Anticancer Activity Protocols

4.1.1 Cell Viability Assay (MTT/XTT)

Cell Lines: Human pancreatic cancer lines (e.g., HPAC, Panc-1, AsPC-1, Mia-Paca-2, BxPC-3);

Hepatocellular carcinoma lines; Breast cancer lines; Normal human pancreatic ductal epithelium
(HPDE) cells for selectivity [1] [3] [4].

Procedure: Seed cells in 96-well plates. The next day, treat with MA242 across a concentration
range (e.g., 0.05–5 μM). Incubate for 72 hours. Add MTT/XTT reagent and incubate further. Measure

absorbance at 490-500 nm to determine cell viability [1] [5].
Expected Results: MA242 substantially suppresses proliferation of cancer cells with IC₅₀ values in

the low micromolar range (e.g., 0.1 to 0.4 μM for pancreatic cancer cells). The proliferation of normal
HPDE cells is minimally affected (IC₅₀ = 5.81 μM), indicating a selective effect on cancer cells [1].

4.1.2 Western Blot Analysis

Purpose: To analyze the effect of MA242 on MDM2 and NFAT1 protein levels.
Cell Treatment: Treat relevant cancer cell lines (e.g., HPAC, Panc-1) with MA242 at concentrations

of 0, 0.1, 0.2, and 0.5 μM for 24 hours [1].
Procedure: Lyse cells, quantify protein, separate by SDS-PAGE, and transfer to a membrane. Block

the membrane and incubate with primary antibodies against MDM2 and NFAT1, followed by HRP-
conjugated secondary antibodies. Detect using enhanced chemiluminescence [5].

Expected Results: MA242 dramatically reduces MDM2 and NFAT1 protein levels in a concentration-
dependent manner [1].

4.1.3 Apoptosis Assay (Annexin V Staining)

Purpose: To quantify MA242-induced apoptosis.
Procedure: Treat cells with MA242 (e.g., 0.5-5 μM) for 24-48 hours. Harvest cells, stain with Annexin

V-FITC and propidium iodide (PI), and analyze by flow cytometry. Annexin V-positive/PI-negative cells
indicate early apoptosis, while Annexin V/PI-double positive cells indicate late apoptosis/necrosis [5].

In Vivo Efficacy Protocol

Animal Models: Female athymic nude mice (nu/nu, 4-6 weeks old) bearing orthotopic pancreatic
(e.g., AsPC-1-Luc or Panc-1-Luc) or patient-derived xenograft tumors [1] [5].

Dosing:
For Panc-1 tumor-bearing mice: 2.5 or 5 mg/kg, administered via intraperitoneal (IP) injection, 5

days per week for five weeks.
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For AsPC-1 tumor-bearing mice: 10 mg/kg, IP, 5 days per week for three weeks [1].

Assessment: Monitor tumor volume/weight and use bioluminescent imaging for metastatic models.
Collect tumors for immunohistochemical analysis of MDM2 and NFAT1.

Expected Results & Safety: MA242 treatment results in significant inhibition of tumor growth (56.1%
to 89.5%) and metastasis. The average body weights of mice treated with MA242 did not differ

significantly from the vehicle control group, indicating no discernible host toxicity at the efficacious
doses [1] [5].

Mechanism of Action and Signaling Pathways

MA242 exerts its effects through a unique dual-targeting mechanism, which is distinct from traditional

MDM2-p53 binding inhibitors.
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The diagram above illustrates the dual mechanism of MA242:

Inhibition of NFAT1 Transcriptional Activity: MA242 binds to NFAT1 and inhibits its ability to bind

the P2 promoter of the MDM2 gene, thereby repressing MDM2 transcription [5] [2].
Direct MDM2 Degradation: MA242 binds directly to the RING domain of the MDM2 protein. This

binding induces MDM2 auto-ubiquitination and subsequent proteasomal degradation, blocking its E3
ubiquitin ligase activity against substrates like p53 [2].
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p53-Independent Action: By simultaneously targeting both NFAT1 and MDM2, MA242 effectively

suppresses cancer cell growth and survival, a effect that holds true even in cancer cells with mutated
or deficient p53 [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Research]. Smolecule, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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